Cas no 52868-72-1 (4-Thiazolecarboxylicacid, 5-amino-2-(methylamino)-, ethyl ester)

• Product Name: 4-Thiazolecarboxylicacid, 5-amino-2-(methylamino)-, ethyl ester
• CAS No: 52868-72-1
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 384171
• PubChem ID: 302025
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid, 5-amino-2-(methylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 5-amino-2-(methylamino)-, ethyl ester
• ethyl 5-amino-2-(methylamino)-1,3-thiazole-4-carboxylate
• 5-Amino-2-methylamino-thiazol-4-carbonsaeure-aethylester
• 5-amino-2-methylamino-thiazole-4-carboxylic acid ethyl ester
• AC1L6ZOO
• NSC182863
• 52868-72-1
• DTXSID30306926
• NSC-182863
• NSC 182863

• Inchi： 1S/C7H11N3O2S/c1-3-12-6(11)4-5(8)13-7(9-2)10-4/h3,8H2,1-2H3,(H,9,10)
• InChI Key： YLGCELVVRXLZSB-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(C(=O)OCC)=C1N

Computed Properties

• Exact Mass: 201.05733
• Monoisotopic Mass: 201.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 339.1°C at 760 mmHg
• Flash Point: 158.9°C
• Refractive Index: 1.633
• PSA: 77.24
• LogP: 1.59790